2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(4-fluorophenyl)-2-oxoacetamide

• IUPAC Name: 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(4-fluorophenyl)-2-oxoacetamide
• InChI: InChI=1S/C22H22FN3O3/c1-3-25(4-2)20(27)14-26-13-18(17-7-5-6-8-19(17)26)21(28)22(29)24-16-11-9-15(23)10-12-16/h5-13H,3-4,14H2,1-2H3,(H,24,29)
• InChI Key: ZDQLTWGAEUYWGK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)C(=O)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol

Description

2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(4-fluorophenyl)-2-oxoacetamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Antipsychotic Potential and Neurological Applications

• Research on compounds structurally similar to the specified chemical, such as 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, has revealed antipsychotic-like profiles in behavioral animal tests. These compounds, interestingly, did not interact with dopamine receptors unlike clinically available antipsychotic agents. This suggests a novel mechanism of action that could bypass the typical side effects associated with dopamine antagonism (Wise et al., 1987).

Antiallergic and Anti-inflammatory Properties

• A series of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides, including compounds with fluoro and indole functionalities, demonstrated significant antiallergic potency, being more potent than established antiallergic compounds in some assays. These findings underscore the therapeutic potential of such molecules in treating allergic reactions and possibly inflammatory conditions (Menciu et al., 1999).

Antimicrobial Activity

• Research into certain N-(2-{2-(1H-Indol-2-ylcarbonyl) hydrazinylacetyl}phenyl)acetamides and related compounds has indicated antimicrobial activity against a range of Gram-positive and Gram-negative bacteria as well as fungal strains. This suggests that compounds with the indole and acetamide functionalities could serve as bases for developing new antimicrobial agents (Almutairi et al., 2018).

Potential for Cancer Treatment

• Studies on carboxamide derivatives, like N-[2-(diethylamino)ethyl]-5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl] − 2,4-dimethyl-1H-pyrrole-3-carboxamide (Sunitinib), have shown antitumor activity. Investigations into the electronic structure, reactivity descriptors, and biological impacts suggest these compounds could be promising for cancer treatment, underscoring the importance of such structures in medicinal chemistry (Al-Otaibi et al., 2022).